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Compound of Interest

Compound Name: Methyl 2-iodo-5-nitrobenzoate

Cat. No.: B176996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability

data for Methyl 2-iodo-5-nitrobenzoate. Due to the limited availability of direct quantitative

data for this specific compound, this guide leverages information on structurally similar

molecules to provide valuable insights. Furthermore, it details robust experimental protocols for

determining the solubility and stability of Methyl 2-iodo-5-nitrobenzoate, enabling researchers

to generate precise data for their specific applications.

Core Physicochemical Properties
Property Data Source

Molecular Formula C₈H₆INO₄ N/A

Molecular Weight 307.04 g/mol N/A

CAS Number 112239-00-6 N/A

Stability Profile
While specific stability data for Methyl 2-iodo-5-nitrobenzoate is not extensively published,

general information for related nitroaromatic compounds indicates that it is stable under

recommended storage conditions, which typically involve a cool, dry, and well-ventilated area
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away from incompatible materials.[1] The nitro group and the iodine substituent on the aromatic

ring are key determinants of its reactivity and stability.

Thermal Stability:

Nitroaromatic compounds are known to be energetic materials, and their thermal stability is a

critical safety parameter.[2] The decomposition of these compounds is typically exothermic and

can be violent at elevated temperatures.[3] The presence of both a nitro group and a halogen

can influence the decomposition pathway.[4] For instance, in a study of nitrobenzyl

halogenides, bromide derivatives were found to be less stable than their chloride counterparts,

and ortho isomers were less stable than meta and para isomers.[4]

Comparative Thermal Stability of Related Nitroaromatic Compounds

Compound Decomposition Onset (°C)

2,4,6-Trinitrotoluene (TNT) ~245-255

2,4-Dinitrotoluene (DNT) ~250-280

1,3,5-Trinitrobenzene (TNB) ~310

Note: This data is for comparative purposes to illustrate the general thermal behavior of

nitroaromatic compounds.[2]

Chemical Stability (Hydrolysis):

The ester functional group in Methyl 2-iodo-5-nitrobenzoate is susceptible to hydrolysis,

particularly under acidic or basic conditions, to yield 2-iodo-5-nitrobenzoic acid and methanol.

The rate of hydrolysis is influenced by pH and temperature. Studies on the hydrolysis of related

compounds, such as methyl ortho-nitrobenzoate, have been conducted to understand the

kinetics of this degradation pathway.[5] The hydrolysis can be either acid-catalyzed or base-

catalyzed (saponification).[6]

Solubility Characteristics
Quantitative solubility data for Methyl 2-iodo-5-nitrobenzoate in a range of common

laboratory solvents is not readily available in the public domain. However, qualitative
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information for a similar compound, methyl 3-nitrobenzoate, indicates that it is insoluble in

water but soluble in hot ethanol.[7] This suggests that Methyl 2-iodo-5-nitrobenzoate likely

exhibits low solubility in aqueous media and higher solubility in organic solvents, particularly

polar organic solvents.

Qualitative Solubility of a Structurally Similar Compound (Methyl 3-nitrobenzoate)

Solvent Solubility

Water Insoluble

Hot Ethanol Soluble

Note: This data is for a related compound and should be used as a general indicator.[7]

To obtain precise solubility data, experimental determination is necessary.

Experimental Protocols
Determination of Thermal Stability by Differential
Scanning Calorimetry (DSC)
This protocol outlines a general method for determining the thermal decomposition profile of

Methyl 2-iodo-5-nitrobenzoate.

Sample Preparation DSC Analysis Data Analysis

Weigh 1-5 mg of
Methyl 2-iodo-5-nitrobenzoate

Place in a hermetically
sealed aluminum pan

Precise weighing
Place sample and reference

pans in DSC cell
Load into instrument Heat at a constant rate

(e.g., 10 °C/min) under
inert atmosphere (N2)

Programmed heating
Record heat flow vs.

temperature

Data acquisition
Determine onset temperature
of decomposition (exotherm)

Analyze thermogram Calculate enthalpy of
decomposition (ΔHd)

Click to download full resolution via product page

Caption: Workflow for Determining Thermal Stability using DSC.
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Determination of Solubility by the Isothermal Shake-
Flask Method
This protocol describes a standard method for determining the equilibrium solubility of a

compound in various solvents.

Preparation Equilibration Phase Separation Quantification

Add excess Methyl 2-iodo-5-nitrobenzoate
to a known volume of solvent

Agitate the mixture at a
constant temperature for a
set period (e.g., 24-48 h)

Ensure saturation Allow undissolved solid to settleReach equilibrium Filter or centrifuge to obtain a
clear saturated solution

Isolate supernatant Analyze the concentration of the
saturated solution by a suitable

analytical method (e.g., HPLC, UV-Vis)

Determine concentration

Click to download full resolution via product page

Caption: Workflow for Solubility Determination via Shake-Flask Method.

Determination of Hydrolytic Stability
This protocol provides a general approach to assessing the rate of hydrolysis of Methyl 2-iodo-
5-nitrobenzoate.

Reaction Setup Time-course Sampling Analysis Kinetic Analysis

Prepare solutions of Methyl
2-iodo-5-nitrobenzoate in

buffers of different pH

Incubate solutions at a
constant temperature

Controlled conditions
Withdraw aliquots at
specific time intervals

Monitor degradation Quench the reaction if necessary
Analyze the concentration of the

remaining parent compound
(e.g., by HPLC)

Quantify remaining ester Plot concentration vs. timeGenerate degradation profile Determine the rate constant (k)
and half-life (t1/2)

Calculate kinetic parameters

Click to download full resolution via product page

Caption: Workflow for Determining Hydrolytic Stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176996#solubility-and-stability-data-for-methyl-2-
iodo-5-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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